2-{1-oxo-4-phenoxy-1H,2H-[1,2,4]triazolo[4,3-a]quinoxalin-2-yl}-N-(propan-2-yl)acetamide

• IUPAC Name: 2-(1-oxo-4-phenoxy-[1,2,4]triazolo[4,3-a]quinoxalin-2-yl)-N-propan-2-ylacetamide
• InChI: InChI=1S/C20H19N5O3/c1-13(2)21-17(26)12-24-20(27)25-16-11-7-6-10-15(16)22-19(18(25)23-24)28-14-8-4-3-5-9-14/h3-11,13H,12H2,1-2H3,(H,21,26)
• InChI Key: HQGKCFHDSKYARY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NC(=O)CN1C(=O)N2C3=CC=CC=C3N=C(C2=N1)OC4=CC=CC=C4
• Molecular Formula: C20H19N5O3
• Molecular Weight: 377.4 g/mol

Description

Triazoles are a class of five-membered aromatic azole compounds containing two carbon and three nitrogen atoms. They are readily capable of binding in the biological system with a variety of enzymes and receptors, thus showing versatile biological activities. Quinoxalines, on the other hand, are nitrogen-containing heterocyclic compounds with many pharmaceutical and industrial purposes.

Synthesis Analysis

Triazoles can be synthesized via reaction of hydrazonoyl halides with each of alkyl carbothioates, carbothioamides, and 7-thioxo-5,6,7,8-tetrahydropyrimido. Quinoxalines can be synthesized by adopting green chemistry principles.

Molecular Structure Analysis

The molecular structure of triazoles and quinoxalines is established based on their spectral data, elemental analyses, and alternative synthetic routes whenever possible.

Chemical Reactions Analysis

The chemical reactions involving triazoles and quinoxalines are diverse. For instance, hydrazonoyl halides have been widely used as reagents for the synthesis of heterocyclic compounds, both through condensation reactions, and as precursors of nitrilimines, which can undergo cycloaddition with dipolarophiles.

Physical And Chemical Properties Analysis

The physical and chemical properties of triazoles and quinoxalines are determined by their molecular structure and the presence of functional groups.

Mechanism of Action

Triazoles are readily capable of binding in the biological system with a variety of enzymes and receptors, thus showing versatile biological activities.

Safety and Hazards

The safety and hazards of triazoles and quinoxalines depend on their specific structures and the presence of functional groups. Some triazoles are used in commercially available drugs and have been found to have a good safety profile and excellent therapeutic index.

Future Directions

The future directions in the research of triazoles and quinoxalines involve the synthesis of new derivatives with potential antimicrobial, antioxidant, and antiviral activities. The development of new classes of antibacterial agents to fight multidrug-resistant pathogens is also a key area of focus.